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Compound of Interest

Compound Name: Tri-O-acetyl-D-galactal-13C

Cat. No.: B584026 Get Quote

For researchers, scientists, and drug development professionals seeking to procure and utilize

¹³C-labeled Tri-O-acetyl-D-galactal, this technical guide provides a detailed overview of

commercial sources, available product specifications, and insights into its application. The

targeted isotopic labeling of this versatile glycal serves as a powerful tool in various

biochemical and biomedical studies, including reaction mechanism elucidation and as a tracer

in metabolic investigations.

Commercial Availability
The primary commercial source identified for Tri-O-acetyl-D-[1-¹³C]galactal is Omicron

Biochemicals Inc., a company specializing in stable isotope-labeled compounds. Other

potential suppliers include CP Lab Safety, BLDpharm, and Pharmaffiliates, who have listed the

compound with the corresponding CAS number. Researchers are advised to contact these

suppliers directly to confirm current availability, pricing, and to request product specifications.
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Supplier
Product
Name

Catalog
Number

CAS
Number

Molecular
Formula

Molecular
Weight

Available
Quantitie
s

Omicron

Biochemic

als Inc.

tri-O-

acetyl-D-

[1-

¹³C]galactal

GAL-020
478518-

74-0

¹³CC₁₁H₁₆

O₇
273.25

0.25 g,

0.50 g, 1.0

g[1]

CP Lab

Safety

tri-O-

acetyl-D-

[1-

¹³C]galactal

-
478518-

74-0

(¹³C)C₁₁H₁₆

O₇
273.25 250 mg

BLDpharm

Tri-O-

acetyl-D-

galactal-

¹³C

-
478518-

74-0
- - -

Pharmaffili

ates

Tri-O-

acetyl-D-

[1-

¹³C]galactal

-
478518-

74-0

C₉¹³C₃H₁₆

O₇
275.2 -

Note: Quantitative data such as isotopic enrichment and chemical purity are typically provided

in the Certificate of Analysis (CoA) or technical data sheet upon request from the supplier. It is

crucial to obtain this information to ensure the quality and suitability of the material for specific

research applications.

Experimental Protocols and Applications
While specific experimental protocols for the direct use of Tri-O-acetyl-D-[1-¹³C]galactal are not

readily available in the public domain, its application can be inferred from the extensive

literature on its unlabeled counterpart, Tri-O-acetyl-D-galactal. The ¹³C label at the C1 position

provides a unique spectroscopic handle for nuclear magnetic resonance (NMR) studies and a

distinct mass shift for mass spectrometry (MS) based analyses.
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The synthesis of glycals, including Tri-O-acetyl-D-galactal, often involves the reduction of the

corresponding glycosyl halide. A general procedure for the synthesis of Tri-O-acetyl-D-galactal

from a protected galactose derivative is outlined below. The incorporation of the ¹³C label would

typically occur early in the synthetic sequence, starting from a ¹³C-labeled galactose precursor.

General Procedure for the Synthesis of 3,4,6-Tri-O-acetyl-D-galactal

To a stirred solution of the starting galactose derivative (e.g., 1-bromo-2,3,4,6-tetra-O-acetyl-D-

galactose), zinc dust and a proton source (e.g., sodium dihydrogen phosphate in acetone or

acetic acid in a suitable solvent) are added. The reaction mixture is stirred at room temperature

until completion, as monitored by thin-layer chromatography (TLC). Upon completion, the

reaction is worked up by extraction with an organic solvent (e.g., ethyl acetate). The organic

layer is then washed, dried, and concentrated under reduced pressure. The crude product is

purified by silica gel column chromatography to yield the desired Tri-O-acetyl-D-galactal.

Potential Applications in Research
The primary utility of Tri-O-acetyl-D-[1-¹³C]galactal lies in its application as a tracer and a probe

in mechanistic and metabolic studies.

Mechanistic Studies of Glycosylation Reactions: The ¹³C label at the anomeric carbon (C1)

allows for precise tracking of this position during glycosylation reactions using ¹³C NMR

spectroscopy. This can help in determining the stereochemical outcome of the reaction and

in elucidating the structure of reaction intermediates and products.

Metabolic Labeling: In cellular systems, Tri-O-acetyl-D-[1-¹³C]galactal can be deacetylated by

cellular enzymes to produce D-[1-¹³C]galactal, which can then be further metabolized and

incorporated into glycoconjugates. The ¹³C label allows for the tracing of the galactose

moiety through various metabolic pathways using techniques like mass spectrometry-based

metabolomics.

Visualizing Experimental Workflows
The following diagrams illustrate a generalized workflow for the synthesis and a potential

application of Tri-O-acetyl-D-[1-¹³C]galactal in research.
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A generalized synthetic workflow for ¹³C-labeled Tri-O-acetyl-D-galactal.
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A conceptual workflow for the application of ¹³C-labeled galactal in research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b584026?utm_src=pdf-custom-synthesis
https://m.chemicalbook.com/SpectrumEN_2873-29-2_13CNMR.htm
https://www.benchchem.com/product/b584026#commercial-sources-for-tri-o-acetyl-d-galactal-13c
https://www.benchchem.com/product/b584026#commercial-sources-for-tri-o-acetyl-d-galactal-13c
https://www.benchchem.com/product/b584026#commercial-sources-for-tri-o-acetyl-d-galactal-13c
https://www.benchchem.com/product/b584026#commercial-sources-for-tri-o-acetyl-d-galactal-13c
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b584026?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b584026?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

